3-Azidopropyltrimethoxysilane

• CAS No.: 76788-88-0
• Molecular Formula: C6H15N3O3Si
• Molecular Weight: 205.29 g/mol
• IUPAC Name: 3-azidopropyl(trimethoxy)silane
• InChI: InChI=1S/C6H15N3O3Si/c1-10-13(11-2,12-3)6-4-5-8-9-7/h4-6H2,1-3H3
• InChI Key: QPSDFLMKLTXKDA-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCN=[N+]=[N-])(OC)OC

Description

3-Azidopropyltrimethoxysilane is a useful research compound. Its molecular formula is C6H15N3O3Si and its molecular weight is 205.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.0 mole of 3-chloropropyltrimethoxysilane and 1.1 moles of sodium azide were heated in the presence of 3 mole percent of the catalyst described in Example 1 (a) in 500 ml of acetonitrile for eight hours with stirring and under reflux. After separation of the salt the subsequent distillation under reduced pressure gave the 3-azidopropyltrimethoxysilane now in a yield of 95 weight percent.

Synthesis routes and methods II

Procedure details

To a 2 liter, 3-necked round bottom glass flask fitted with a stirrer, heating mantle, reflux condenser, and nitrogen inlet source was charged 99 grams (0.5 mole) of a 3-trimethoxysilylpropylchloride, 112 grams (1.72 moles) sodium azide and 1 liter of methanol. The mixture was stirred at reflux temperature for 11 days, cooled to about 10 C. in a wet-ice bath and filtered. The filtrate was concentrated under vacuum on a steam bath. The semi-solid sludge was treated with 0.2 liter n-heptane, filtered and again concentrated under vacuum on a warm water bath. Continued distillation gave a 62 mole % yield of product (74 C./63 mm) comprised of 92 wt.% azide product and 8 wt.% 3-trimethoxysilylpropylchloride.